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Compound of Interest

Compound Name:
ethyl 2,3-dihydro-1H-inden-5-

ylcarbamate

Cat. No.: B5890087

Get Quote

The 2,3-dihydro-1H-indene, commonly known as indane, represents a privileged structural

motif in medicinal chemistry. Its rigid bicyclic framework provides a well-defined three-

dimensional orientation for pharmacophoric groups, making it an attractive scaffold for

designing ligands that target a variety of biological receptors. Notably, derivatives of the closely

related 2-aminoindane have been explored for their effects on the central nervous system,

acting as monoamine reuptake inhibitors or releasing agents.[1][2] These compounds,

including 5,6-methylenedioxy-2-aminoindane (MDAI), have been investigated for potential

therapeutic applications and, in some cases, have emerged as research chemicals.[1][2]

The carbamate functional group (-NHCOO-) is another cornerstone of drug design, valued for

its ability to act as a stable, hydrogen-bonding moiety that can improve a molecule's

pharmacokinetic and pharmacodynamic properties.[3] Carbamates are present in a wide array

of approved therapeutic agents, including cholinesterase inhibitors, anticonvulsants, and HIV

protease inhibitors, where they often play a critical role in binding to the active site of target

enzymes or receptors.[3]

This technical guide focuses on ethyl 2,3-dihydro-1H-inden-5-ylcarbamate, a molecule that

combines the indane scaffold with an ethyl carbamate group at the 5-position of the aromatic
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ring. While this specific compound is not extensively documented in current literature, this

guide will provide a comprehensive, prospective analysis based on established chemical

principles. We will detail a robust synthetic pathway, predict its physicochemical properties, and

discuss its potential applications for researchers in drug development, drawing parallels from

related and well-characterized molecules.

PART 1: Synthesis and Mechanistic Rationale
The most logical and efficient synthesis of ethyl 2,3-dihydro-1H-inden-5-ylcarbamate
proceeds from the commercially available precursor, 5-aminoindan (also known as 5-

indanamine).[4] The core of the synthesis is the formation of the carbamate linkage via N-

acylation of the primary aromatic amine.

Proposed Synthetic Pathway
The one-step conversion involves the reaction of 5-aminoindan with ethyl chloroformate in the

presence of a mild base.

5-Aminoindan Ethyl 2,3-dihydro-1H-
inden-5-ylcarbamate

Acylation

Ethyl Chloroformate

Pyridine or Triethylamine
  HCl Scavenger

Click to download full resolution via product page

Caption: Proposed synthesis of ethyl 2,3-dihydro-1H-inden-5-ylcarbamate.

Detailed Experimental Protocol
Objective: To synthesize ethyl 2,3-dihydro-1H-inden-5-ylcarbamate from 5-aminoindan.
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Materials:

5-Aminoindan (CAS: 24425-40-9)[4]

Ethyl Chloroformate

Pyridine (or Triethylamine)

Dichloromethane (DCM), anhydrous

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Standard laboratory glassware, magnetic stirrer, and separation funnel

Procedure:

Reaction Setup: In a round-bottom flask under a nitrogen atmosphere, dissolve 5-

aminoindan (1.0 equivalent) in anhydrous dichloromethane. Cool the solution to 0 °C using

an ice bath.

Addition of Base: Add pyridine or triethylamine (1.1 equivalents) to the solution. This base

acts as a scavenger for the hydrochloric acid byproduct generated during the reaction,

preventing the protonation of the starting amine.

Acylation: While maintaining the temperature at 0 °C, add ethyl chloroformate (1.05

equivalents) dropwise to the stirred solution. The slow addition is crucial to control the

exothermic reaction.

Reaction Progression: After the addition is complete, allow the reaction mixture to warm to

room temperature and stir for 2-4 hours. Monitor the reaction's progress using Thin Layer

Chromatography (TLC) until the starting material (5-aminoindan) is consumed.

Workup:
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Quench the reaction by adding water.

Transfer the mixture to a separation funnel and wash the organic layer sequentially with

1M HCl (to remove excess pyridine/triethylamine), saturated aqueous NaHCO₃ solution (to

neutralize any remaining acid), and finally with brine.

Dry the separated organic layer over anhydrous MgSO₄ or Na₂SO₄.

Purification:

Filter off the drying agent.

Concentrate the filtrate under reduced pressure to yield the crude product.

Purify the crude solid by recrystallization (e.g., from ethanol/water or ethyl

acetate/hexanes) or by column chromatography on silica gel to obtain the pure ethyl 2,3-
dihydro-1H-inden-5-ylcarbamate.

Causality Behind Experimental Choices:

Anhydrous Conditions: The use of anhydrous solvent is important because ethyl

chloroformate can be hydrolyzed by water, which would reduce the yield.

Low Temperature: Starting the reaction at 0 °C helps to moderate the initial exothermicity of

the acylation, preventing potential side reactions.

Base Selection: Pyridine or triethylamine are common choices as they are effective HCl

scavengers and are easily removed during the acidic workup step.

PART 2: Physicochemical Properties and
Characterization
The expected properties of the target compound are summarized below. These are predictive

values based on its structure and data from its precursor, 5-aminoindan.
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Property
Predicted Value / Expected
Data

Source / Justification

Molecular Formula C₁₂H₁₅NO₂ Structural analysis

Molecular Weight 205.25 g/mol Calculation from formula

Appearance White to off-white solid Analogy to similar carbamates

Melting Point
Higher than 5-aminoindan (34-

36 °C)

Carbamates are typically

crystalline solids with higher

melting points than their parent

amines due to hydrogen

bonding capabilities.[4]

Solubility

Soluble in polar organic

solvents (DMSO, Ethanol,

DCM); sparingly soluble in

water.

Typical for organic molecules

of this size with polar functional

groups.

¹H NMR

Expect signals for: Aromatic

protons (3H), -CH₂-CH₂-CH₂-

protons of indane core (6H), -

O-CH₂-CH₃ protons (quartet,

2H), -O-CH₂-CH₃ proton

(triplet, 3H), and -NH- proton

(singlet, 1H).

Standard chemical shift

predictions.

¹³C NMR

Expect signals for: Aromatic

carbons, aliphatic carbons of

the indane core, ester carbonyl

carbon (~155 ppm), and ethyl

group carbons.

Standard chemical shift

predictions.

IR Spectroscopy

Expect characteristic peaks

for: N-H stretch (~3300 cm⁻¹),

C=O stretch (carbamate,

~1700 cm⁻¹), and C-H

stretches (aromatic and

aliphatic).

Standard functional group

frequencies.
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PART 3: Potential Applications and Biological
Significance
Given the lack of direct studies, the potential applications of ethyl 2,3-dihydro-1H-inden-5-
ylcarbamate can be inferred from the known biological activities of related compounds.

Central Nervous System (CNS) Agents
The aminoindane scaffold is a well-established pharmacophore for CNS targets.[1] The primary

amine of 2-aminoindane and its analogues is crucial for their interaction with monoamine

transporters. By converting the amine at the 5-position to a carbamate, the molecule's

properties are significantly altered:

Reduced Basicity: The carbamate nitrogen is non-basic, which will prevent protonation under

physiological pH. This fundamentally changes how the molecule might interact with

aminergic receptors and transporters that typically bind protonated amines.

Potential as a Prodrug: While less likely for an ethyl carbamate, some carbamates can be

designed to be hydrolyzed in vivo to release the parent amine.[3] However, ethyl carbamates

are generally stable.

Novel Receptor Interactions: The carbamate group itself can act as a key binding element. It

is a potent hydrogen bond donor and acceptor. This opens the possibility for the molecule to

act as an antagonist or allosteric modulator at different receptor sites, potentially including

those targeted by anticonvulsants or muscle relaxants where carbamates are common.[3]
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Caption: Rationale for exploring novel applications of the target compound.

Anticancer and Antimicrobial Research
Numerous carbamate-containing molecules have demonstrated significant biological activity,

including anticancer and antimicrobial effects.[5][6][7] The carbamate moiety can be crucial for

inhibiting enzymes or disrupting cellular processes. Therefore, ethyl 2,3-dihydro-1H-inden-5-
ylcarbamate could be a valuable candidate for screening in:

Antiproliferative Assays: To determine its cytotoxicity against various cancer cell lines.[7]

Antimicrobial Screens: To test for activity against bacterial and fungal pathogens.[5]
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The indane core serves as a lipophilic anchor that can facilitate cell membrane passage,

delivering the potentially active carbamate functional group to intracellular targets.

Conclusion
Ethyl 2,3-dihydro-1H-inden-5-ylcarbamate stands as an accessible yet underexplored

molecule at the intersection of two pharmacologically significant motifs. This guide provides a

robust and logical framework for its synthesis and purification, starting from the readily

available 5-aminoindan. The transformation of the primary amine to an ethyl carbamate

fundamentally alters the molecule's electronic and steric properties, creating a novel chemical

entity with potential applications in CNS research, oncology, and anti-infective discovery.

Researchers and drug development professionals are encouraged to use the provided

protocols and rationale as a foundation for synthesizing this compound and exploring its

therapeutic potential.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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